2-(4-methoxyphenyl)-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C20H20N4O2/c1-14-3-12-19(24-23-14)21-16-6-8-17(9-7-16)22-20(25)13-15-4-10-18(26-2)11-5-15/h3-12H,13H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key: VKVVKOXWHONGFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NC2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol

Description

2-(4-methoxyphenyl)-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential bioactive properties. This compound is commonly referred to as "compound X" in scientific literature. The purpose of

Scientific Research Applications

Comparative Metabolism in Herbicides

Research on chloroacetamide herbicides and their metabolism highlights the complex pathways involved in the activation and detoxification of these compounds. The study of acetochlor and related substances shows their metabolism in liver microsomes of humans and rats, indicating a significant role in understanding the carcinogenic potential and environmental impact of such chemicals (Coleman et al., 2000).

Anticancer and Antimicrobial Activities

A series of N-aryl substituted phenyl acetamide analogs demonstrated potential anticancer and antimicrobial activities. This research provides a foundation for the development of novel therapeutics targeting specific cancer cell lines and microbial infections (Kumar et al., 2019).

Anticonvulsant Properties

Compounds structurally related to the initial query have been examined for their anticonvulsant activities, illustrating the importance of molecular features in medicinal chemistry for the development of effective treatments for neurological disorders (Camerman et al., 2005).

Green Synthesis Approaches

The green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide as an intermediate for dye production emphasizes the shift towards more sustainable and environmentally friendly chemical processes. This approach reduces hazardous waste and improves the efficiency of chemical synthesis (Zhang Qun-feng, 2008).